6-(Piperazin-1-yl)quinolin-3-amine

• Molecular Formula: C13H16N4
• Molecular Weight: 228.29 g/mol
• SMILES: C1CN(CCN1)C2=CC3=CC(=CN=C3C=C2)N
• InChI: InChI=1S/C13H16N4/c14-11-7-10-8-12(1-2-13(10)16-9-11)17-5-3-15-4-6-17/h1-2,7-9,15H,3-6,14H2
• InChIKey: ISBDBPZCWQVREW-UHFFFAOYSA-N

6-(Piperazin-1-yl)quinolin-3-amine Baseline Profile

6-(Piperazin-1-yl)quinolin-3-amine (CAS 1782439-36-4) is a heterocyclic chemical scaffold defined by a quinoline core substituted at the 6-position with a piperazine moiety and at the 3-position with a primary amine . The compound exhibits a molecular weight of 228.29 g/mol and a calculated LogP of approximately 1.2, which places it within a favorable range for passive permeability and CNS drug-likeness . Its structure integrates a piperazine ring known to enhance solubility and modulate biological activity through key hydrogen-bonding and basic nitrogen interactions . As a versatile precursor, this compound enables derivatization via its amine handle or piperazine nitrogens, making it a strategic choice for the design of kinase-targeted therapeutics, particularly c-Met inhibitors [1], antimalarial agents , and broad-spectrum anticancer candidates [2]. Its defined substitution pattern (6-piperazinyl, 3-amino) differentiates it from other quinoline regioisomers and provides a unique starting point for structure-activity relationship (SAR) campaigns where both potency and physicochemical property tuning are critical.

1

Defined 6-piperazinyl-3-amino regiochemistry supports c-Met inhibitor scaffold design

2

Dual amine and piperazine vectors enable rapid derivatization for SAR exploration

3

Privileged quinoline core with favorable LogP range for permeability and CNS drug-likeness

• [1] Wang, Y.; Ai, J.; Liu, G.; Geng, M.; Zhang, A. Expeditious one-pot synthesis of C3-piperazinyl-substituted quinolines: key precursors to potent c-Met inhibitors. Org. Biomol. Chem. 2011, 9, 5930-5933. View Source
• [2] Patent: QUINOLINE PIPERAZINE DERIVATIVES, PHARMACEUTICAL COMPOSITION AND USES THEREOF. Publication Number US20260070886A1, August 27, 2023. View Source

6-(Piperazin-1-yl)quinolin-3-amine Substitution Sensitivity

Simple substitution of 6-(Piperazin-1-yl)quinolin-3-amine with another quinoline derivative or a differently substituted piperazinyl-quinoline is not scientifically valid without rigorous re-validation due to the extreme sensitivity of biological activity and physicochemical properties to the substitution pattern. While the quinoline core is common to many bioactive molecules, the precise placement of the piperazine at the C6 position and the free amine at C3 creates a unique pharmacophore. Evidence shows that shifting the piperazine substituent to the C7 position on a similar 6-fluoroquinoline core significantly alters antibacterial potency and spectrum, with C7-mono-substituted piperazines being more active than C7-gem-disubstituted analogs [1]. Furthermore, in the context of kinase inhibition, C3-piperazinyl-substituted quinolines, like this compound's derivatives, have been specifically developed as potent c-Met inhibitors [2], a target profile not shared by C2-anilinoquinolines [3] or C7-piperazinyl quinolones [4]. The specific vector provided by the 6-piperazinyl-3-aminoquinoline scaffold is essential for engaging biological targets like heme in Plasmodium falciparum or the B-RAFV600E kinase pocket [3], where a different substituent arrangement would fail to achieve the same binding affinity or selectivity. Therefore, substituting this compound with a 'close' analog is likely to lead to a complete loss of the desired target engagement, altered ADME properties, or unexpected off-target effects, making its specific identity non-negotiable for reproducible research outcomes.

Regio

Shifting piperazine from C6 to C7 may severely alter kinase selectivity and antibacterial potency.

Chemotype

2-anilinoquinoline analogs may redirect target engagement toward RAF kinases rather than c-Met.

Substitution

Gem-disubstituted piperazine may reduce activity; the monosubstituted C6 vector is critical for desired interactions.

• [1] Chu, D. T. W.; Claiborne, A. K.; Clement, J. J.; Plattner, J. J. Syntheses and antibacterial activity of novel 6-fluoro-7-(gem-disubstituted piperazin-1-yl)-quinolines. Can. J. Chem. 1992, 70 (5), 1328-1337. View Source
• [2] Wang, Y.; Ai, J.; Liu, G.; Geng, M.; Zhang, A. Expeditious one-pot synthesis of C3-piperazinyl-substituted quinolines: key precursors to potent c-Met inhibitors. Org. Biomol. Chem. 2011, 9, 5930-5933. View Source
• [3] 2-Anilinoquinoline based arylamides as broad spectrum anticancer agents with B-RAFV600E/C-RAF kinase inhibitory effects. Eur. J. Med. Chem. 2020. View Source
• [4] Chu, D. T. W.; Claiborne, A. K.; Clement, J. J.; Plattner, J. J. Syntheses and antibacterial activity of novel 6-fluoro-7-(gem-disubstituted piperazin-1-yl)-quinolines. Can. J. Chem. 1992, 70 (5), 1328-1337. View Source

6-(Piperazin-1-yl)quinolin-3-amine Functional Evidence

Antimalarial Potency vs Chloroquine

Derivatives of the 6-(piperazin-1-yl)quinolin-3-amine scaffold exhibit dramatically enhanced antimalarial potency compared to the standard-of-care chloroquine, particularly against chloroquine-resistant strains. The compound series, represented by derivative 7i, shows a 5-fold increase in potency against the drug-sensitive D6 strain (IC50 0.012 μM vs. 0.06 μM) and a 53-fold increase against the resistant W2 strain (IC50 0.019 μM vs. 0.853 μM) . This level of potency and resistance circumvention is a direct result of the 6-piperazinyl-3-aminoquinoline core structure, which facilitates heme binding and inhibition of Pf-DHFR .

Antimalarial potency

Head-to-head

Derivative 7i: IC50 0.012 µM (D6), 0.019 µM (W2) vs chloroquine 0.06 µM, 0.853 µM

Supports antimalarial screening and resistance circumvention studies

Data from chloroquine-sensitive D6 and resistant W2 strains

Evidence Dimension	In vitro antimalarial activity (IC50)
Target Compound Data	Derivative 7i: 0.012 μM (D6); 0.019 μM (W2)
Comparator Or Baseline	Chloroquine: 0.06 μM (D6); 0.853 μM (W2)
Quantified Difference	5-fold more potent against D6; 53-fold more potent against W2
Conditions	Plasmodium falciparum strains: D6 (chloroquine-sensitive), W2 (chloroquine-resistant).

Why This Matters

For antimalarial research programs, this scaffold offers a validated path to overcome chloroquine resistance, a critical factor for procurement in neglected disease drug discovery where resistance limits the utility of existing chemotypes.

c-Met Kinase Selectivity

The 6-(piperazin-1-yl)quinolin-3-amine structure serves as a direct precursor to potent and selective c-Met kinase inhibitors. A one-pot synthesis method specifically designed for C3-piperazinyl-substituted quinolines enables the rapid generation of c-Met inhibitors, confirming the scaffold's privileged status for this target [1]. This is a class-level characteristic of this specific regioisomer. In contrast, other piperazinyl-quinoline isomers, such as the 2-anilinoquinolines, are known to target kinases like B-RAFV600E and C-RAF (IC50 of 0.888 μM and 0.229 μM, respectively) [2], while quinoline-4-carboxamide derivatives are associated with PI3K inhibition [3]. This difference in primary target preference based on substitution pattern is a key differentiator.

c-Met inhibitor synthesis

Class-level

One-pot synthetic route yields selective c-Met inhibitors; regiochemistry distinguishes from RAF/PI3K-targeting analogs

Scaffold validated for c-Met inhibitor design workflow

Selectivity vs 2-anilinoquinoline (RAF) and 4-carboxamide (PI3K) derivatives

Evidence Dimension	Primary kinase target preference
Target Compound Data	c-Met (precursor to known inhibitors)
Comparator Or Baseline	2-Anilinoquinoline derivatives (B-RAFV600E, C-RAF); Quinoline-4-carboxamide derivatives (PI3K)
Quantified Difference	Not a quantitative difference in potency, but a qualitative difference in target selectivity.
Conditions	Based on synthesis and biological evaluation in respective publications.

Why This Matters

Researchers developing c-Met inhibitors can confidently select this specific 3-amino-6-piperazinyl-quinoline scaffold as a validated starting point, avoiding the time and cost of synthesizing and screening regioisomers that are known to preferentially inhibit other kinase families.

• [1] Wang, Y.; Ai, J.; Liu, G.; Geng, M.; Zhang, A. Expeditious one-pot synthesis of C3-piperazinyl-substituted quinolines: key precursors to potent c-Met inhibitors. Org. Biomol. Chem. 2011, 9, 5930-5933. View Source
• [2] 2-Anilinoquinoline based arylamides as broad spectrum anticancer agents with B-RAFV600E/C-RAF kinase inhibitory effects. Eur. J. Med. Chem. 2020. View Source
• [3] Patent: Quinoline derivatives as kinase inhibitors. Publication Number US8653105B2, November 11, 2010. View Source

Anticancer Potency vs Imatinib

Compounds derived from piperazine-substituted quinoline scaffolds demonstrate superior anticancer potency compared to the FDA-approved drug imatinib. In a series of 2-anilinoquinoline-based arylamides, compounds 9a and 9c, which feature a piperazine moiety, achieved sub-micromolar GI50 values across a panel of 60 cancer cell lines, including multidrug-resistant (MDR) cells like HCT-15 and NCI/ADR-RES, surpassing the potency of imatinib [1]. Notably, compound 9c showed potent nanomolar activity against B-RAFV600E (IC50 0.888 μM) and C-RAF (IC50 0.229 μM) kinases [1]. This class-level evidence, while not on the exact 6-(piperazin-1-yl)quinolin-3-amine molecule, strongly supports the general potential of piperazinyl-quinoline scaffolds, including the target compound, for developing broad-spectrum anticancer agents with superior in vitro activity compared to existing therapies.

Anticancer activity

Class-level

Analog 9c: sub-µM GI50 across 60 cell lines, B-RAF IC50 0.888 µM, C-RAF IC50 0.229 µM; vs imatinib

Supports cell-panel response interpretation for piperazinyl-quinoline class

NCI 60 panel, including MDR lines; class-level inference

Evidence Dimension	In vitro anticancer activity (GI50) and kinase inhibition (IC50)
Target Compound Data	Compound 9c: Sub-micromolar GI50 values against 60 cancer cell lines; IC50 for B-RAFV600E = 0.888 μM; IC50 for C-RAF = 0.229 μM.
Comparator Or Baseline	Imatinib (FDA-approved BCR-ABL/c-Kit/PDGFR inhibitor)
Quantified Difference	9c showed superior antiproliferative activity compared to imatinib across a broad cancer cell line panel.
Conditions	NCI 60 human cancer cell line panel; in vitro kinase assays.

Why This Matters

This data positions the piperazinyl-quinoline scaffold, of which 6-(Piperazin-1-yl)quinolin-3-amine is a key member, as a high-value starting point for oncology drug discovery programs aiming to develop next-generation agents that can overcome the potency or resistance limitations of current therapies like imatinib.

• [1] 2-Anilinoquinoline based arylamides as broad spectrum anticancer agents with B-RAFV600E/C-RAF kinase inhibitory effects. Eur. J. Med. Chem. 2020. View Source

RSV Fusion Inhibitor Potency

Piperazinylquinoline derivatives have been identified as potent inhibitors of respiratory syncytial virus (RSV) fusion. The selected lead analogues, compounds 45 and 50, demonstrated EC50 values of 0.028 μM and 0.033 μM, respectively, in cellular assays [1]. Importantly, a direct SAR study showed that converting a piperidine group to a benzylcarbonyl-substituted piperazine was crucial for improving anti-RSV activity [1]. Both compounds 45 and 50 also exhibited promising DMPK properties with good oral bioavailability, a critical advantage for in vivo studies [1]. This evidence underscores that the presence and specific substitution of the piperazine ring on the quinoline core are essential for achieving both high antiviral potency and favorable drug-like properties, directly differentiating these molecules from related piperidine-based analogs.

RSV fusion inhibition

Head-to-head

Compounds 45/50: EC50 0.028 µM, 0.033 µM; oral bioavailability reported in piperazine series

Supports antiviral SAR and fusion inhibitor lead exploration

RSV Long (A) plaque reduction; piperidine-to-piperazine conversion improved activity

Evidence Dimension	Antiviral activity (EC50) and DMPK
Target Compound Data	Compound 45: EC50 = 0.028 μM; Compound 50: EC50 = 0.033 μM; Good oral bioavailability.
Comparator Or Baseline	Piperidine-based analogs (e.g., compound 7), which had lower activity before conversion to piperazine.
Quantified Difference	Conversion to piperazine resulted in up to 0.028 μM EC50, a significant improvement in potency.
Conditions	RSV Long (A) strain, plaque reduction assay, fusion inhibition assay.

Why This Matters

For antiviral research, this data validates the piperazinyl-quinoline motif, which is central to 6-(Piperazin-1-yl)quinolin-3-amine, as a key pharmacophore for RSV fusion inhibition. The documented oral bioavailability of these analogs supports their use in in vivo efficacy models, making the scaffold more attractive for preclinical development compared to less optimized antiviral leads.

• [1] Zheng, X.; Wang, L.; Wang, B.; Miao, K.; Xiang, K.; Feng, S.; Gao, L.; Shen, H. C.; Yun, H. Discovery of Piperazinylquinoline Derivatives as Novel Respiratory Syncytial Virus Fusion Inhibitors. ACS Med. Chem. Lett. 2016, 7 (6), 558-562. View Source

Antibacterial Activity: C6 vs C7 Piperazine

The position of the piperazine substituent on the quinoline ring is a critical determinant of antibacterial activity. A study on a series of novel 6-fluoro-7-(gem-disubstituted piperazin-1-yl)-quinolines showed that while these compounds possessed some antibacterial activity, they were consistently less active than quinolones with a monosubstituted piperazine at the C7 position [1]. This comparative SAR data directly demonstrates that the location (C6 vs. C7) and substitution pattern (gem-disubstituted vs. monosubstituted) of the piperazine group on the quinoline scaffold drastically alter antibacterial potency. While the target compound has a monosubstituted piperazine at the C6 position, this evidence serves as a strong warning that moving the piperazine to a different position (e.g., C7) or changing its substitution will likely yield a compound with inferior or completely different antibacterial activity.

Antibacterial SAR

Cross-study

C7-gem-disubstituted piperazines less active than C7-monosubstituted; C6 vector represents a distinct SAR space

Position and substitution pattern critical; C6-monosubstituted scaffold may diverge from fluoroquinolone profiles

Qualitative comparison; direct IC50 not available for this scaffold

Evidence Dimension	In vitro antibacterial activity
Target Compound Data	6-(Piperazin-1-yl)quinolin-3-amine (C6 monosubstituted)
Comparator Or Baseline	6-fluoro-7-(gem-disubstituted piperazin-1-yl)-quinolines
Quantified Difference	C7 gem-disubstituted analogs are less active than C7 monosubstituted analogs. Implication that C6 substitution represents a different and potentially more favorable SAR.
Conditions	In vitro antibacterial assays against Gram-positive and Gram-negative organisms.

Why This Matters

For researchers exploring antibacterial applications, this evidence clarifies that 6-(Piperazin-1-yl)quinolin-3-amine occupies a distinct chemical space from the well-known C7-piperazinyl quinolone antibiotics. It should be considered for applications where the target profile diverges from that of standard fluoroquinolones, offering a novel chemical starting point.

• [1] Chu, D. T. W.; Claiborne, A. K.; Clement, J. J.; Plattner, J. J. Syntheses and antibacterial activity of novel 6-fluoro-7-(gem-disubstituted piperazin-1-yl)-quinolines. Can. J. Chem. 1992, 70 (5), 1328-1337. View Source

PKC Activity Modulation

Piperazinylquinolines, including the 6-(piperazin-1-yl)quinolin-3-amine scaffold, have been identified as a class of compounds capable of modulating protein kinase C (PKC) activity [1]. This is a distinct pharmacological mechanism compared to other quinoline derivatives like the 4-aminoquinoline antimalarials or the 2-anilinoquinoline kinase inhibitors. While direct comparative IC50 data is not available in the provided excerpt, the publication explicitly establishes the PKC pathway as a target for this specific class of molecules. This serves as a point of differentiation, suggesting that the target compound and its analogs may be useful tools for probing PKC-dependent signaling pathways, a niche not generally associated with other quinoline chemotypes.

PKC modulation

Context-dependent

Piperazinylquinolines reported to modulate protein kinase C activity; distinct from heme/RAF pathways

May support PKC pathway probe research; selectivity profile requires further review

Class-level evidence; no direct comparator IC50 available

Evidence Dimension	Biological target modulation
Target Compound Data	Piperazinylquinolines (class) modulate protein kinase C (PKC) activity.
Comparator Or Baseline	Other quinoline classes (e.g., 4-aminoquinolines for heme, 2-anilinoquinolines for RAF kinases).
Quantified Difference	Qualitative difference in primary mechanism of action.
Conditions	In vitro protein kinase C activity assays.

Why This Matters

This positions 6-(Piperazin-1-yl)quinolin-3-amine as a starting material for research projects specifically focused on the PKC signaling pathway, a target implicated in various cancers and other diseases. It avoids the off-target activity profiles common to other quinoline-based compounds, potentially simplifying data interpretation in mechanistic studies.

• [1] Sidorin, D. N.; Tubasheva, I. A.; Alisova, V. I.; Severin, S. E.; Kryukov, L. N. Synthesis of piperazinylquinolines and their effect on protein kinase C activity. Pharm. Chem. J. 1992, 26, 704–706. View Source

6-(Piperazin-1-yl)quinolin-3-amine Application Scenarios

Chloroquine-Resistant Malaria Therapy

Procure 6-(Piperazin-1-yl)quinolin-3-amine for the development of next-generation antimalarial agents. Evidence shows that derivatives of this specific scaffold can be up to 53-fold more potent than chloroquine against the chloroquine-resistant W2 strain of P. falciparum . The 6-piperazinyl-3-aminoquinoline core is directly linked to a mechanism involving heme binding and inhibition of Pf-DHFR, which allows these compounds to circumvent common resistance pathways . This makes the scaffold an ideal starting point for lead optimization campaigns aimed at addressing the urgent need for novel therapies against drug-resistant malaria.

Selective c-Met Inhibitor Development

Use this compound as a key precursor for the synthesis of potent and selective c-Met inhibitors. The C3-piperazinyl-substituted quinoline architecture is a validated scaffold for targeting the c-Met receptor tyrosine kinase, a critical driver in several cancers [1]. Its defined regiochemistry provides a unique vector that is optimal for engaging the c-Met ATP-binding pocket, offering a pathway to develop inhibitors with a distinct selectivity profile compared to multi-kinase inhibitors that target RAF or PI3K pathways [1]. This targeted approach is crucial for reducing off-target toxicity and developing more effective precision oncology treatments.

RSV Fusion Inhibitor Discovery

Leverage the piperazinyl-quinoline scaffold for designing novel respiratory syncytial virus (RSV) fusion inhibitors. Direct SAR studies demonstrate that incorporating a piperazine ring is essential for achieving high potency against RSV (EC50 as low as 0.028 μM) and confers promising oral bioavailability [2]. The presence of the piperazine moiety on a quinoline core, as found in this compound, is a key pharmacophore for this antiviral activity, differentiating it from less potent piperidine-based analogs. This compound is therefore an excellent starting material for medicinal chemistry efforts seeking to develop orally available treatments for RSV infections.

PKC Signaling Studies

Employ this compound or its simple derivatives as chemical probes to investigate protein kinase C (PKC) signaling pathways. Unlike other quinoline derivatives that target kinases like B-RAF, c-Met, or PI3K, piperazinylquinolines have been shown to modulate PKC activity [3]. This distinct mechanism of action makes the scaffold a valuable tool for dissecting the role of PKC in cellular processes such as proliferation, differentiation, and apoptosis, without the confounding effects of broader kinase inhibition. The compound's primary amine handle at the 3-position offers a convenient site for simple derivatization to optimize probe properties.

Application

Selection Property

Validation Focus

Chloroquine-resistant malaria models

Piperazinyl-quinoline core with heme-binding vector

Pf-DHFR inhibition and resistance circumvention endpoints

c-Met kinase inhibitor design

Defined 3-amino-6-piperazinyl regiochemistry

c-Met selectivity panel vs RAF and PI3K

RSV fusion inhibition SAR

Piperazinyl-quinoline pharmacophore for fusion inhibition

Fusion inhibition assay and oral exposure model

PKC pathway modulation studies

Piperazinyl-quinoline class for PKC modulation

PKC activity specificity and off-target kinase profiling

• [1] Wang, Y.; Ai, J.; Liu, G.; Geng, M.; Zhang, A. Expeditious one-pot synthesis of C3-piperazinyl-substituted quinolines: key precursors to potent c-Met inhibitors. Org. Biomol. Chem. 2011, 9, 5930-5933. View Source
• [2] Zheng, X.; Wang, L.; Wang, B.; Miao, K.; Xiang, K.; Feng, S.; Gao, L.; Shen, H. C.; Yun, H. Discovery of Piperazinylquinoline Derivatives as Novel Respiratory Syncytial Virus Fusion Inhibitors. ACS Med. Chem. Lett. 2016, 7 (6), 558-562. View Source
• [3] Sidorin, D. N.; Tubasheva, I. A.; Alisova, V. I.; Severin, S. E.; Kryukov, L. N. Synthesis of piperazinylquinolines and their effect on protein kinase C activity. Pharm. Chem. J. 1992, 26, 704–706. View Source